Cas no 422532-43-2 (N-(3-methylbutyl)-2-({4-(2-phenylethyl)aminoquinazolin-2-yl}sulfanyl)acetamide)

• Product Name: N-(3-methylbutyl)-2-({4-(2-phenylethyl)aminoquinazolin-2-yl}sulfanyl)acetamide
• CAS No: 422532-43-2
• MF: C₂₃H₂₈N₄OS
• MW: 408.559623718262
• CID: 6498220
• PubChem ID: 3289372
• Update Time: 2024-01-06

N-(3-methylbutyl)-2-({4-(2-phenylethyl)aminoquinazolin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylbutyl)-2-({4-(2-phenylethyl)aminoquinazolin-2-yl}sulfanyl)acetamide
• SR-01000565417-1
• AKOS002090503
• N-(3-methylbutyl)-2-({4-[(2-phenylethyl)amino]quinazolin-2-yl}sulfanyl)acetamide
• SR-01000565417
• F6548-4458
• N-(3-methylbutyl)-2-[4-(2-phenylethylamino)quinazolin-2-yl]sulfanylacetamide
• N-isopentyl-2-((4-(phenethylamino)quinazolin-2-yl)thio)acetamide
• 422532-43-2

• Inchi： 1S/C23H28N4OS/c1-17(2)12-14-24-21(28)16-29-23-26-20-11-7-6-10-19(20)22(27-23)25-15-13-18-8-4-3-5-9-18/h3-11,17H,12-16H2,1-2H3,(H,24,28)(H,25,26,27)
• InChI Key： STKVJVHSQMVQPD-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2C(=N1)NCCC1C=CC=CC=1)CC(NCCC(C)C)=O

Computed Properties

• Exact Mass: 408.19838270g/mol
• Monoisotopic Mass: 408.19838270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 92.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines